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Compound of Interest

Compound Name: 2-Chlorocyclopentanone

Cat. No.: B1584037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
reactivity, and spectral data of 2-Chlorocyclopentanone. The information is intended to
support researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Chemical Properties

2-Chlorocyclopentanone is a cyclic ketone with a chlorine atom at the alpha-position. This
bifunctional molecule serves as a versatile intermediate in organic synthesis.

Physical and Chemical Properties

The key physical and chemical properties of 2-Chlorocyclopentanone are summarized in the
table below for easy reference.
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Property Value Reference(s)
Molecular Formula CsH7CIO [1]
Molecular Weight 118.56 g/mol [1]
Appearance .Colf)rless to yellow-orange 2]
liquid
Odor Aromatic [2]
Density 1.180 g/mL at 20 °C [3]
Boiling Point 72 -74°C at 12 mmHg [2]
Melting Point Not available [2]
Flash Point 77 °C (170.6 °F) 2]
Solubility Soluble in water [1]
Refractive Index (n20/D) 1.474 [4]
CAS Number 694-28-0 [1]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-
Chlorocyclopentanone.

Spectrum Type Key Features Reference(s)
1H NMR Spectra available. [51.[1]
13C NMR Spectra available. [5],[1]

Spectra available, showing a
Infrared (IR) o [5].[1]
characteristic carbonyl peak.

Mass spectra available for
Mass Spectrometry (MS) ] ) [51,[3],[6]
structural confirmation.
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Synthesis of 2-Chlorocyclopentanone

A common and effective method for the synthesis of 2-Chlorocyclopentanone is the direct
chlorination of cyclopentanone.

Experimental Protocol: Chlorination of Cyclopentanone.

[2]

Materials:

e Cyclopentanone (500 g)

e Calcium carbonate (290 g)

o Water (320 mL)

e 40% Calcium chloride solution (290 g)
o Gaseous chlorine

o Diethyl ether

e Anhydrous calcium chloride

Procedure:

A mixture of cyclopentanone, calcium carbonate, water, and calcium chloride solution is
vigorously stirred in a reaction vessel.

e Arapid stream of gaseous chlorine is passed through the mixture.
e The reaction temperature is maintained at 40°C, with occasional cooling.

o After the complete dissolution of calcium carbonate, the reaction mixture is cooled in an ice
bath.

e The precipitated calcium chloride hexahydrate is removed by filtration.
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o The filtrate is extracted with diethyl ether.

e The ether extract is dried over anhydrous calcium chloride.

e The ether is removed by evaporation, and the residue is purified by vacuum fractional
distillation to yield 2-Chlorocyclopentanone.

Reactants
Water
Calcium Chloride Solution
Reaction and Workup
Product
\ Workup:
- Cooling
Calcium Carbonate I Chlorination at 40°C | - Filtration P> Vacuum Distillation [ 2-Chlorocyclopentanone
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Click to download full resolution via product page

Workflow for the synthesis of 2-Chlorocyclopentanone.

Chemical Reactivity and Key Reactions
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2-Chlorocyclopentanone is a valuable synthetic intermediate due to the reactivity of both the
ketone and the alpha-chloro functional groups. It readily undergoes nucleophilic substitution,
condensation reactions, and the Favorskii rearrangement.

Favorskii Rearrangement

The Favorskii rearrangement of cyclic a-halo ketones like 2-Chlorocyclopentanone results in
a ring contraction to form a carboxylic acid derivative.[7],[8]

Nucleophilic Attack Tetrahedral
(e.g., MeO") Intermediate

2-Chlorocyclopentanone Base

Enolate Formation -Cl- Cyclopropanone MeO~
(Base) Intermediate

Ring Opening |—Lrotonation i . o clobutanecarboxylate

Click to download full resolution via product page

Mechanism of the Favorskii rearrangement.

Materials:

e 2-Chlorocyclopentanone

e Sodium methoxide

e Anhydrous methanol

 Diethyl ether

e Saturated agueous ammonium chloride solution

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

Procedure:

» A solution of 2-Chlorocyclopentanone in anhydrous diethyl ether is added to a freshly
prepared solution of sodium methoxide in anhydrous methanol at 0°C under an inert
atmosphere.
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e The resulting mixture is allowed to warm to room temperature and then refluxed for several
hours.

e The reaction is monitored by thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is cooled to 0°C and quenched by the careful addition
of saturated aqueous ammonium chloride solution.

e The layers are separated, and the aqueous layer is extracted with diethyl ether.

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and concentrated under reduced pressure.

e The crude product is purified by silica gel column chromatography to yield the corresponding
methyl cyclobutanecarboxylate.

Nucleophilic Substitution

The chlorine atom in 2-Chlorocyclopentanone is susceptible to displacement by various
nucleophiles.

Materials:

e 2-Chlorocyclopentanone
e Aniline

e Sodium bicarbonate

e Dimethylformamide (DMF)
o Water

» Dichloromethane
Procedure:

« To a solution of aniline and 2-Chlorocyclopentanone in DMF, sodium bicarbonate is added.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1584037?utm_src=pdf-body
https://www.benchchem.com/product/b1584037?utm_src=pdf-body
https://www.benchchem.com/product/b1584037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The reaction mixture is stirred at room temperature overnight.
e The progress of the reaction is monitored by TLC.

o Upon completion, the reaction mixture is poured into water, and the resulting precipitate is
collected by vacuum filtration.

e The aqueous layer is extracted with dichloromethane.

o The combined organic layer is dried over anhydrous magnesium sulfate, filtered, and
concentrated to provide the crude product.

e The product, 2-(phenylamino)cyclopentanone, can be further purified by recrystallization or
column chromatography.

Aldol Condensation

The enolizable ketone functionality of 2-Chlorocyclopentanone can participate in aldol
condensation reactions with aldehydes, typically under basic or acidic conditions.[9],[10],[11]

Materials:

2-Chlorocyclopentanone

Benzaldehyde

Sodium hydroxide

Ethanol

Water

Procedure:

» A solution of 2-Chlorocyclopentanone, benzaldehyde, and sodium hydroxide in ethanol
and water is prepared in a reaction vessel.

e The mixture is stirred at room temperature for a specified period.
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e The reaction progress is monitored by TLC.
» Upon completion, the reaction mixture is poured into cold water to precipitate the product.
e The solid product is collected by vacuum filtration and washed with cold water.

e The crude product, 2-benzylidene-5-chlorocyclopentanone, can be purified by
recrystallization from a suitable solvent.

Safety and Handling

2-Chlorocyclopentanone is a hazardous chemical and should be handled with appropriate
safety precautions.

Hazard Statement Precautionary Statement Reference(s)

o Wash hands thoroughly after
Causes skin irritation. ) [1]
handling.

Wear protective
Causes serious eye irritation. gloves/protective clothing/eye [1]

protection/face protection.

M rat Avoid breathing
ay cause respirator
Y P Y dust/fume/gas/mist/vapors/spr [2]

irritation.
ay.
Keep away from
Combustible liquid. heat/sparks/open flames/hot [2]

surfaces. — No smoking.

Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep refrigerated.[2]
Incompatible with strong oxidizing agents, strong bases, and reducing agents.[2]

Applications in Research and Development

2-Chlorocyclopentanone serves as a key building block in the synthesis of various organic
molecules, including:
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» Pharmaceuticals: The cyclopentanone scaffold is present in numerous bioactive molecules.
The reactivity of 2-Chlorocyclopentanone allows for the introduction of diverse functional
groups, facilitating the synthesis of novel drug candidates.

o Agrochemicals: It is used as an intermediate in the production of certain pesticides and
herbicides.

o Fine Chemicals: Its versatility makes it a valuable precursor for the synthesis of fragrances
and other specialty chemicals.

This technical guide provides a foundational understanding of the chemical properties and
reactivity of 2-Chlorocyclopentanone. For specific applications, further optimization of the
described protocols may be necessary. Always consult the relevant safety data sheets before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584037#2-chlorocyclopentanone-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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